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Compound Name:
4-(1-Adamantyl)benzenesulfonyl

chloride

Cat. No.: B184508 Get Quote

An In-Depth Technical Guide to 4-(1-Adamantyl)benzenesulfonyl Chloride: Properties,

Synthesis, and Applications in Drug Discovery

Executive Summary
4-(1-Adamantyl)benzenesulfonyl chloride is a specialized organic reagent that merges the

unique steric and pharmacokinetic properties of the adamantyl cage with the reactive potential

of a sulfonyl chloride functional group. With a molecular weight of 310.84 g/mol , this

compound serves as a critical building block in medicinal chemistry and drug development.[1]

[2][3] Its primary value lies in its role as a potent inhibitor of cytochrome P450 enzymes and as

a versatile precursor for the synthesis of novel sulfonamides.[1] This guide provides a

comprehensive overview of its physicochemical properties, a detailed protocol for its synthesis,

key applications in research, and essential safety and handling procedures for laboratory use.

Introduction: A Molecule of Strategic Importance
In the landscape of modern drug discovery, the rational design of molecules with optimized

pharmacological profiles is paramount. 4-(1-Adamantyl)benzenesulfonyl chloride (CAS No:

144174-50-5) represents a confluence of two strategically important chemical motifs: the

sulfonyl chloride group and the adamantyl moiety.[1][2]

The Sulfonyl Chloride Group: As a highly reactive electrophile, the sulfonyl chloride

functional group is a cornerstone of medicinal chemistry. It readily reacts with nucleophiles
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such as amines and alcohols to form stable sulfonamides and sulfonate esters, respectively.

[4] Sulfonamides, in particular, are a privileged scaffold found in a wide array of therapeutic

agents, including antibacterial, anti-cancer, and anti-inflammatory drugs.[5]

The Adamantyl Moiety: The adamantyl group is a bulky, rigid, and highly lipophilic three-

dimensional hydrocarbon cage. Its incorporation into a drug candidate can profoundly

influence its properties.[6] The steric bulk can provide metabolic stability by shielding

susceptible parts of the molecule from enzymatic degradation, while its lipophilicity can

enhance membrane permeability and improve the pharmacokinetic profile.[6]

This guide serves as a technical resource for researchers and drug development professionals,

offering field-proven insights into the synthesis, characterization, and strategic application of

this valuable chemical entity.

Physicochemical Properties and Characterization
The precise characterization of 4-(1-Adamantyl)benzenesulfonyl chloride is fundamental to

its effective use. Its key properties are summarized below.
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Property Value Source(s)

Molecular Weight 310.84 g/mol [1][2][3]

Molecular Formula C₁₆H₁₉ClO₂S [1][2]

Monoisotopic Mass 310.07944 Da [7]

CAS Number 144174-50-5 [1][2]

Boiling Point 413.10 °C [1]

Flash Point 203.60 °C [1]

IUPAC Name
4-(1-Adamantyl)benzene-1-

sulfonyl chloride
[2]

SMILES

C1C2CC3CC1CC(C2)

(C3)C4=CC=C(C=C4)S(=O)

(=O)Cl

[1][7]

InChI Key
DHKZBSLGLBVFCO-

UHFFFAOYSA-N
[7]

Structural Insights: The molecule's structure features a benzene ring para-substituted with the

adamantyl group and the sulfonyl chloride group. This arrangement ensures that the steric

influence of the adamantyl cage is distal to the reactive sulfonyl chloride center, allowing for

predictable reactivity while conferring its pharmacokinetic benefits to the resulting derivatives.

Spectroscopic Characterization: While specific spectra depend on experimental conditions,

characterization would typically reveal:

¹H NMR: Resonances in the aromatic region (δ 7.5–8.5 ppm) and a complex set of signals in

the aliphatic region corresponding to the adamantyl protons.

¹³C NMR: Signals for the substituted benzene ring and the distinct carbons of the adamantyl

cage.

IR Spectroscopy: Strong characteristic absorption bands for the S=O asymmetric (~1360

cm⁻¹) and symmetric (~1170 cm⁻¹) stretching vibrations.[8]
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Synthesis and Purification Workflow
The synthesis of 4-(1-Adamantyl)benzenesulfonyl chloride is most effectively achieved via

the electrophilic chlorosulfonation of 1-adamantylbenzene. This method is reliable and utilizes

common laboratory reagents.
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1. Reaction Setup

2. Reaction & Quenching

3. Workup & Purification

4. Final Product

1-Adamantylbenzene
Chlorosulfonic Acid (reactant & solvent)

Reaction Vessel
(0°C, inert atmosphere)

Slow addition

Stir at RT
(e.g., 2-4 hours)

Quench on Ice-Water
(Caution: Exothermic)

Pour mixture

Extract with DCM
or Ethyl Acetate

Wash with H₂O, brine
Dry over Na₂SO₄

Concentrate in vacuo
Recrystallize (e.g., from hexanes)

4-(1-Adamantyl)benzenesulfonyl chloride
(White Solid)

Characterization
(NMR, MS, MP)
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Caption: General reaction scheme for sulfonamide synthesis.

Application in Drug Discovery: This reaction allows for the rapid generation of compound

libraries. By coupling 4-(1-Adamantyl)benzenesulfonyl chloride with a diverse set of

amines (containing other pharmacophores or heterocyclic scaffolds), researchers can

explore structure-activity relationships (SAR) for various biological targets. [5]The resulting

adamantyl-sulfonamides are investigated for a range of activities, including potential as

anticancer agents. [5]

Safety, Handling, and Storage
As a member of the sulfonyl chloride class, this compound is corrosive and moisture-sensitive,

requiring stringent handling protocols. [9]
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Hazard Category Description & Precaution

Corrosivity

Causes severe skin burns and eye
damage. [10][11]Always handle in a fume
hood.

Reactivity

Reacts violently with water, alcohols, and bases.

[10]Keep away from moisture. Quenching

procedures must be performed with extreme

care.

Inhalation
Can cause respiratory irritation. [12]Avoid

breathing dust or vapors.

| Toxicity | Decomposition upon heating can produce toxic gases like hydrogen chloride (HCl)

and sulfur oxides (SOx). [12]|

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-

retardant lab coat, and tightly fitting safety goggles or a face shield. [9]* Ventilation: All

manipulations must be conducted within a certified chemical fume hood to prevent inhalation

exposure. [9]* Dispensing: Handle as a solid in a dry environment. Use non-sparking tools.

Spill Management: In case of a spill, evacuate the area. Do not use water. Cover with a dry,

inert absorbent material (e.g., sand or vermiculite), collect in a sealed container, and dispose

of as hazardous waste. * Storage: Store in a tightly sealed container in a cool, dry, and well-

ventilated area away from incompatible materials (water, bases, alcohols). [9][11]The

recommended storage temperature is between 10°C and 25°C. [1]

Conclusion
4-(1-Adamantyl)benzenesulfonyl chloride is more than just a chemical reagent; it is a

strategic tool for the modern medicinal chemist. Its molecular weight of 310.84 g/mol and well-

defined structure provide a reliable starting point for complex syntheses. [2]By combining a

reactive chemical handle with a group known to enhance pharmacokinetic properties, it

enables the efficient development of novel enzyme inhibitors and therapeutic candidates. A
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thorough understanding of its properties, synthesis, and handling is essential for leveraging its

full potential in the demanding field of drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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